Cas no 2172168-31-7 (2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde
• CAS No: 2172168-31-7
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 6449223
• PubChem ID: 165959910
• Update Time: 2025-06-14

2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde
• 2172168-31-7
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}acetaldehyde
• EN300-1290716

• Inchi： 1S/C8H10O2S/c1-7-2-4-10-8(7)6-11-5-3-9/h2-4H,5-6H2,1H3
• InChI Key： GHDJQSSHNIKWRQ-UHFFFAOYSA-N
• SMILES： S(CC=O)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde

Comprehensive Overview of 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde (CAS No. 2172168-31-7)

2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde (CAS No. 2172168-31-7) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and material science. This compound, characterized by its unique furan-thioether structure, exhibits versatile applications due to its reactive acetaldehyde moiety and methylsulfanyl functional group. Researchers and industry professionals are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods.

The molecular structure of 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde combines a 3-methylfuran ring with a thioether-linked acetaldehyde chain, offering a balance of lipophilicity and reactivity. This makes it a valuable building block for heterocyclic compounds and bioactive molecules. Recent studies highlight its role in the synthesis of flavor enhancers, particularly in the food industry, where demand for natural-like additives is rising. Its CAS No. 2172168-31-7 is frequently searched in chemical databases, reflecting its growing relevance in R&D pipelines.

In the context of user search trends, queries such as "applications of furan derivatives" or "sustainable synthesis of acetaldehyde compounds" often lead to discussions about this molecule. Its methylfuran core is also linked to renewable feedstock research, a hotspot in circular economy initiatives. Analytical techniques like GC-MS and NMR are commonly employed to characterize 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde, ensuring purity for high-end applications.

From a market perspective, the compound aligns with the demand for high-value specialty chemicals. Its CAS No. 2172168-31-7 is often cross-referenced with patent literature, particularly in aroma chemistry and drug discovery. Manufacturers emphasize scalable production methods, addressing challenges such as oxidation sensitivity and storage stability. These factors are critical for quality control in industrial settings.

Future prospects for 2-{(3-methylfuran-2-yl)methylsulfanyl}acetaldehyde include its integration into biodegradable polymers and catalysis systems. As AI-driven molecular design gains traction, this compound’s structure-activity relationships are being modeled to predict novel applications. Its low environmental persistence further enhances its appeal in regulatory-compliant formulations.